10.1039/D1CC04125H | Design and development of a photoswitchable DFG-out kinase inhibitor†

Design and development of a photoswitchable DFG-out kinase inhibitor†

Chemical Communications Pub Date: 2021-09-07 DOI: 10.1039/D1CC04125H

Abstract

We report the synthesis and characterisation of a photoswitchable DFG-out kinase inhibitor. Photocontrol of the target kinase in both enzymatic and living cell assays is demonstrated.

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Journal Name：Chemical Communications

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